Cas no 17738-04-4 (1-Piperidinecarboxylic acid, 2-propen-1-yl ester)
17738-04-4 structure
Product Name:1-Piperidinecarboxylic acid, 2-propen-1-yl ester
CAS No:17738-04-4
MF:C9H15NO2
MW:169.220902681351
CID:2782801
PubChem ID:15162817
Update Time:2024-03-01
1-Piperidinecarboxylic acid, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 2-propen-1-yl ester
- 1-(Allyloxycarbonyl)piperidine
- Prop-2-en-1-yl piperidine-1-carboxylate
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- Inchi: 1S/C9H15NO2/c1-2-8-12-9(11)10-6-4-3-5-7-10/h2H,1,3-8H2
- InChI Key: XIOHUMRSFVEJNF-UHFFFAOYSA-N
- SMILES: O(CC=C)C(N1CCCCC1)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5
1-Piperidinecarboxylic acid, 2-propen-1-yl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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